Cas no 1564895-74-4 (7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one)

7-Hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidinone core structure. This molecule is characterized by the presence of hydroxyl, methyl, and isopropyl functional groups, which influence its reactivity and potential applications. Its fused bicyclic system may confer stability and unique electronic properties, making it a candidate for pharmaceutical or agrochemical research. The hydroxyl group at the 7-position suggests potential for hydrogen bonding or further derivatization, while the isopropyl substituent could enhance lipophilicity. This compound may serve as a versatile intermediate in synthetic chemistry or as a scaffold for bioactive molecule development. Further studies are required to fully elucidate its physicochemical and biological properties.
7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one structure
1564895-74-4 structure
Product Name:7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one
CAS No:1564895-74-4
MF:C10H13N3O2
MW:207.229121923447
CID:5776855
PubChem ID:136869084
Update Time:2025-06-14

7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 1564895-74-4
    • EN300-1129658
    • 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
    • 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one
    • Inchi: 1S/C10H13N3O2/c1-5(2)7-9(14)12-8-6(3)4-11-13(8)10(7)15/h4-5,15H,1-3H3,(H,12,14)
    • InChI Key: GFGOZASITDWAJW-UHFFFAOYSA-N
    • SMILES: OC1=C(C(NC2=C(C)C=NN21)=O)C(C)C

Computed Properties

  • Exact Mass: 207.100776666g/mol
  • Monoisotopic Mass: 207.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.2Ų

7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one Pricemore >>

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7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one Related Literature

Additional information on 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo1,5-apyrimidin-5-one

Comprehensive Overview of 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS No. 1564895-74-4)

The compound 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one, identified by its CAS No. 1564895-74-4, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring a pyrazolo[1,5-a]pyrimidin-5-one core, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The 7-hydroxy-3-methyl-6-(propan-2-yl) derivative stands out due to its structural versatility and pharmacological potential. Its hydroxy and methyl substituents contribute to its solubility and binding affinity, which are critical factors in drug design. This compound is often discussed in the context of kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeting chronic diseases and age-related conditions.

The synthesis of CAS No. 1564895-74-4 involves multi-step organic reactions, often starting from readily available precursors like pyrazole derivatives and pyrimidine intermediates. Modern green chemistry techniques, such as catalytic methods and solvent-free reactions, are increasingly being applied to improve the efficiency and sustainability of its production. These innovations address growing concerns about environmental impact and cost-effectiveness in industrial-scale manufacturing.

From a biochemical perspective, the 7-hydroxy-3-methyl-6-(propan-2-yl) group enhances the compound's ability to form hydrogen bonds and van der Waals interactions with biological macromolecules. This property is particularly valuable in the design of small-molecule therapeutics, where precise molecular recognition is essential. Recent studies have explored its role in modulating cell signaling pathways, with potential implications for cancer therapy and neurodegenerative disorders.

The compound's physical and chemical properties, such as its melting point, solubility, and stability, are well-documented in scientific literature. These parameters are crucial for formulating drug delivery systems and ensuring bioavailability. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectra) provide valuable insights for quality control and structural verification in research laboratories.

In the context of intellectual property, CAS No. 1564895-74-4 has been referenced in several patents related to pharmaceutical compositions and diagnostic tools. This highlights its commercial viability and the competitive landscape surrounding its applications. Companies investing in precision medicine and personalized therapies are particularly keen on leveraging such compounds to develop next-generation treatments.

As the scientific community continues to explore the potential of 7-hydroxy-3-methyl-6-(propan-2-yl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one, collaborations between academia and industry are expected to accelerate its translation into practical applications. Future research directions may include structure-activity relationship (SAR) studies and in vivo efficacy trials, further solidifying its role in modern science and technology.

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